Cas no 175203-77-7 (2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide)

• Product Name: 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide
• CAS No: 175203-77-7
• MF: C₈H₈N₆O₂
• MW: 220.188119888306
• MDL: MFCD00219748
• CID: 134035
• PubChem ID: 2779273
• Update Time: 2025-06-08

2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide
• 1,2,4-Oxadiazole-5-aceticacid, 3-(2-pyrazinyl)-, hydrazide
• 2-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)acetohydrazide
• 2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethanohydrazide
• BUTTPARK 37\04-02
• 2-(3-PYRAZIN-2-YL-1,2,4-OXADIAZOL-5-YL)ACETIC ACID HYDRAZIDE
• CS-0448309
• Oprea1_696836
• 175203-77-7
• J-505830
• HMS555P02
• AKOS015908577
• 2-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]acetohydrazide
• DTXSID70381358
• MFCD00219748
• NS00016659
• Maybridge1_005084
• FT-0608562
• DB-065028

• MDL： MFCD00219748
• Inchi： 1S/C8H8N6O2/c9-13-6(15)3-7-12-8(14-16-7)5-4-10-1-2-11-5/h1-2,4H,3,9H2,(H,13,15)
• InChI Key： OBZQEORKTFGMFT-UHFFFAOYSA-N
• SMILES： O1C(CC(NN)=O)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 220.07100
• Monoisotopic Mass: 220.07087352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.44
• Melting Point: 184 °C
• Refractive Index: 1.599
• PSA: 119.82000
• LogP: 0.15020

2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Store in cold

Additional information on 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide

Introduction to 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide (CAS No. 175203-77-7)

2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide, with the CAS number 175203-77-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine ring and an oxadiazole moiety, making it a valuable candidate for various biological and pharmaceutical applications.

The molecular structure of 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide is particularly intriguing due to its potential for modulating biological pathways. The pyrazine ring is known for its aromaticity and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The oxadiazole moiety, on the other hand, is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This moiety is often associated with improved pharmacokinetic properties and enhanced biological activity.

Recent studies have highlighted the multifaceted biological activities of 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide. One of the most notable areas of research has been its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide has also demonstrated significant antimicrobial activity. Research has indicated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in light of the growing concern over antibiotic resistance. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its anti-inflammatory and antimicrobial properties, 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide has been explored for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide could be a valuable addition to the arsenal of anticancer therapeutics.

The pharmacokinetic properties of 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of the compound is moderate, allowing for once-daily dosing in preclinical models. These properties make it an attractive candidate for further development as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that 2-(3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)acetohydrazide is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. However, further safety assessments are necessary to ensure its suitability for human use.

The potential applications of 2-(3-(Pyrazin-2-y l)-1 , 2 , 4 - o x ad i az o l - 5 - y l )a c e t o hy d r az i d e extend beyond its direct therapeutic uses. It has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a starting material to develop novel derivatives with improved pharmacological profiles and reduced side effects.

In conclusion, 2-(3-(Pyrazin - 2 - y l ) - 1 , 2 , 4 - o x ad i az o l - 5 - y l )a c e t o hy d r az i d e (CAS No . 175 03 - 77 - 7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various disease states.